Cas no 73234-91-0 (1,3-dimethyl-2-(prop-2-yn-1-yl)benzene)

• Product Name: 1,3-dimethyl-2-(prop-2-yn-1-yl)benzene
• CAS No: 73234-91-0
• MF: C₁₁H₁₂
• MW: 144.212983131409
• CID: 4161928
• PubChem ID: 10678375
• Update Time: 2025-05-21

1,3-dimethyl-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dimethyl-2-(2-propynyl)-
• 1,3-Dimethyl-2-prop-2-ynyl-benzene
• Benzene, 1,3-dimethyl-2-(2-propyn-1-yl)-
• 1,3-Dimethyl-2-(prop-2-yn-1-yl)benzene
• AKOS025264489
• EN300-1841867
• 73234-91-0
• CS-0266238
• 1,3-dimethyl-2-prop-2-ynylbenzene
• STL185616
• 1,3-dimethyl-2-(2-propynyl)benzene
• 1,3-dimethyl-2-(prop-2-yn-1-yl)benzene

• Inchi： 1S/C11H12/c1-4-6-11-9(2)7-5-8-10(11)3/h1,5,7-8H,6H2,2-3H3
• InChI Key： DKZMWMXMZDPNIG-UHFFFAOYSA-N
• SMILES： C1(CC#C)C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 144.093900383g/mol
• Monoisotopic Mass: 144.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1,3-dimethyl-2-(prop-2-yn-1-yl)benzene

Comprehensive Overview of 1,3-dimethyl-2-(prop-2-yn-1-yl)benzene (CAS No. 73234-91-0): Properties, Applications, and Industry Insights

1,3-dimethyl-2-(prop-2-yn-1-yl)benzene (CAS No. 73234-91-0) is a specialized organic compound belonging to the class of alkyl-substituted aromatic hydrocarbons. Its molecular structure features a benzene ring substituted with two methyl groups at the 1 and 3 positions and a propargyl group at the 2 position. This unique arrangement imparts distinct chemical properties, making it valuable in synthetic chemistry and material science. The compound is often referenced in research due to its role as a building block for advanced polymers and pharmaceutical intermediates.

In recent years, the demand for tailor-made aromatic compounds like 1,3-dimethyl-2-(prop-2-yn-1-yl)benzene has surged, driven by innovations in green chemistry and sustainable materials. Researchers are exploring its potential in click chemistry reactions, where the alkyne group enables efficient coupling with azides—a technique widely adopted in drug discovery and bioconjugation. This aligns with the growing trend of high-efficiency synthetic routes and low-waste processes, topics frequently searched in academic and industrial forums.

The compound’s thermal stability and reactivity also make it a candidate for specialty coatings and adhesive formulations. Industry reports highlight its experimental use in UV-curable resins, a hotspot due to the rising demand for eco-friendly alternatives to traditional solvents. Additionally, its derivatives are investigated for organic electronics, particularly in flexible displays and printed circuits, addressing the global push for lightweight, energy-efficient devices.

From a regulatory perspective, 1,3-dimethyl-2-(prop-2-yn-1-yl)benzene is not classified as hazardous under major chemical inventories, which simplifies its handling in research settings. However, proper laboratory safety protocols must be followed, as with all organic reagents. Analytical techniques such as GC-MS and NMR spectroscopy are typically employed to verify its purity, a critical factor for reproducibility in synthetic applications.

Market analyses indicate that the compound’s niche applications could expand further, particularly in agrochemicals and flavor/fragrance industries. Its structural flexibility allows for modifications that enhance bioactivity or aroma profiles, catering to sectors prioritizing customized chemical solutions. As sustainability becomes a key driver, the synthesis of 1,3-dimethyl-2-(prop-2-yn-1-yl)benzene via catalytic methods or renewable feedstocks is an area of active exploration.

In summary, 1,3-dimethyl-2-(prop-2-yn-1-yl)benzene (CAS No. 73234-91-0) exemplifies the intersection of fundamental chemistry and cutting-edge applications. Its versatility underscores its relevance in addressing contemporary challenges like material innovation and process sustainability, making it a compound of enduring interest to both academia and industry.